Cas no 117737-43-6 ((2-Nitrophenyl)sulfinylacetic Acid)

• Product Name: (2-Nitrophenyl)sulfinylacetic Acid
• CAS No: 117737-43-6
• MF: C₈H₇NO₅S
• MW: 229.209881067276
• MDL: MFCD02975878
• CID: 873892
• Update Time: 2026-04-29

(2-Nitrophenyl)sulfinylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((2-Nitrophenyl)sulfinyl)acetic acid
• [(2-NITROPHENYL)SULFINYL]ACETIC ACID
• [(2-nitrophenyl)sulfinyl]acetic acid(SALTDATA: FREE)
• (2-nitro-benzenesulfinyl)-acetic acid
• (2-Nitro-benzolsulfinyl)-essigsaeure
• (2-Nitro-phenylsulfoxyd)-essigsaeure
• IFLAB-BB F1304-0001
• (2-Nitrophenyl)sulfinylacetic Acid

• MDL： MFCD02975878
• Inchi： InChI=1S/C8H7NO5S/c10-8(11)5-15(14)7-4-2-1-3-6(7)9(12)13/h1-4H,5H2,(H,10,11)
• InChI Key： WBGWBUXHHKALPP-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)[N+](=O)[O-])S(=O)CC(=O)O

Computed Properties

• Exact Mass: 229.00400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 119.40000
• LogP: 2.17590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2-Nitrophenyl)sulfinylacetic Acid

(2-Nitrophenyl)sulfinylacetic Acid and Its Significance in Modern Chemical Research

CAS no. 117737-43-6 refers to a specialized organic compound known as (2-Nitrophenyl)sulfinylacetic Acid, a molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro and sulfinyl functional groups, exhibits unique chemical properties that make it a valuable tool in the development of novel therapeutic agents and biochemical probes.

The structure of (2-Nitrophenyl)sulfinylacetic Acid consists of a phenyl ring substituted with a nitro group at the 2-position and a sulfinyl group attached to the carboxylic acid moiety. This arrangement imparts both electron-withdrawing and electron-donating effects, which can be exploited in various synthetic transformations and biological interactions. The presence of the nitro group enhances the compound's reactivity, making it a useful intermediate in organic synthesis, while the sulfinyl group contributes to its stability and solubility in polar solvents.

In recent years, (2-Nitrophenyl)sulfinylacetic Acid has been extensively studied for its potential applications in drug discovery. Its nitro group can be reduced to an amine, allowing for further functionalization and the creation of more complex molecules. Additionally, the sulfinyl group serves as a handle for selective modifications, enabling chemists to tailor the compound's properties for specific biological targets.

One of the most promising areas of research involving (2-Nitrophenyl)sulfinylacetic Acid is its use as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the reactivity of the nitro and sulfinyl groups, researchers have been able to design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks.

Recent studies have highlighted the utility of (2-Nitrophenyl)sulfinylacetic Acid in modulating inflammatory pathways. The compound has shown promise in inhibiting inflammatory cytokines and enzymes, making it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability to fine-tune its structure allows researchers to optimize its potency and selectivity, reducing off-target effects and improving therapeutic outcomes.

The synthesis of (2-Nitrophenyl)sulfinylacetic Acid is another area where this compound has made significant contributions. Advanced synthetic methodologies have been developed to produce this molecule with high yield and purity, facilitating its use in both academic research and industrial applications. These methods often involve multi-step reactions that highlight the versatility of the nitro and sulfinyl functional groups in constructing complex organic architectures.

In addition to its pharmaceutical applications, (2-Nitrophenyl)sulfinylacetic Acid has found utility in materials science. Its unique chemical properties make it suitable for developing advanced materials with tailored functionalities. For instance, it has been used to create polymers with enhanced stability and mechanical strength, as well as coatings that exhibit improved resistance to environmental degradation.

The growing interest in green chemistry has also spurred research into more sustainable synthetic routes for (2-Nitrophenyl)sulfinylacetic Acid. Researchers are exploring catalytic processes that minimize waste and reduce energy consumption, aligning with the principles of sustainable development. These efforts not only improve the efficiency of producing this compound but also contribute to reducing its environmental footprint.

The future prospects for (2-Nitrophenyl)sulfinylacetic Acid are vast and exciting. As our understanding of biological systems continues to evolve, new applications for this compound are likely to emerge. Whether it is in drug development, materials science, or environmental chemistry, (2-Nitrophenyl)sulfinylacetic Acid is poised to play a pivotal role in advancing scientific knowledge and innovation.